N-[3-(2-cyano-3,3-dimethylpiperidine-1-carbonyl)phenyl]-2,3-dihydro-1-benzofuran-2-carboxamide

• IUPAC Name: N-[3-(2-cyano-3,3-dimethylpiperidine-1-carbonyl)phenyl]-2,3-dihydro-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H25N3O3/c1-24(2)11-6-12-27(21(24)15-25)23(29)17-8-5-9-18(13-17)26-22(28)20-14-16-7-3-4-10-19(16)30-20/h3-5,7-10,13,20-21H,6,11-12,14H2,1-2H3,(H,26,28)
• InChI Key: LENMCEWCHVFNGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN(C1C#N)C(=O)C2=CC(=CC=C2)NC(=O)C3CC4=CC=CC=C4O3)C
• Molecular Formula: C24H25N3O3
• Molecular Weight: 403.5 g/mol
• CAS No.: 1808888-55-2

Description

“N-[3-(2-cyano-3,3-dimethylpiperidine-1-carbonyl)phenyl]-2,3-dihydro-1-benzofuran-2-carboxamide” is a compound that belongs to the class of piperidine derivatives. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a topic of interest in recent scientific literature. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Specific methods of piperidine synthesis, functionalization, and their pharmacological application have been published.

Molecular Structure Analysis

The molecular structure of “this compound” is complex, with a molecular weight of 403.482. It includes a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Piperidines and their derivatives undergo various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Mechanism of Action

The mechanism of action of piperidine derivatives in biological systems is diverse and depends on the specific derivative and its interactions with biological targets. More research is needed to understand the specific mechanism of action of “N-[3-(2-cyano-3,3-dimethylpiperidine-1-carbonyl)phenyl]-2,3-dihydro-1-benzofuran-2-carboxamide”.

Future Directions

The future directions in the research of piperidine derivatives include the development of more efficient synthesis methods, the discovery of new biological applications, and the design of novel piperidine-based drugs.